3-Bromo-7-iodo-1H-indazole

• IUPAC Name: 3-bromo-7-iodo-2H-indazole
• InChI: InChI=1S/C7H4BrIN2/c8-7-4-2-1-3-5(9)6(4)10-11-7/h1-3H,(H,10,11)
• InChI Key: CSVJSYJEYYTJPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C(=C1)I)Br
• Molecular Formula: C7H4BrIN2
• Molecular Weight: 322.93 g/mol
• CAS RN: 945761-95-5

Description

3-Bromo-7-iodo-1H-indazole is a type of indazole, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. Indazoles are important in medicinal chemistry due to their wide variety of biological activities.

Synthesis Analysis

The synthesis of 1H-indazoles has been explored in recent years with various strategies, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Bromo-7-iodo-1H-indazole is characterized by a pyrazole fused to a benzene ring. The presence of bromine and iodine atoms on the indazole ring can significantly influence its chemical properties and reactivity.

Chemical Reactions Analysis

Indazoles can undergo various chemical reactions. For instance, a Cu(OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described. The reaction between benzonitrile and hydrazine under certain conditions produces benzylidenehydrazine.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Indazole Scaffolds : 3-Bromo-7-iodo-1H-indazole has been reported as a novel compound useful in the synthesis of indazole scaffolds. It serves as a potent building block in divergent syntheses of indazoles through palladium cross-coupling reactions (Cottyn et al., 2007).

Biological and Pharmacological Research

• α-Glucosidase Inhibition and Antioxidant Activity : Research has shown that derivatives of indazoles, including 3-Bromo-7-iodo-1H-indazole, demonstrate significant α-glucosidase inhibition and antioxidant activity. These compounds have potential therapeutic implications in treating diseases like diabetes and cancer (Mphahlele et al., 2020).
• Inhibition of Nitric Oxide Synthase : Some studies have explored the inhibitory effects of indazole derivatives on nitric oxide synthase (NOS) enzyme activity. These findings are significant for understanding the biological properties of nitric oxide in various physiological processes (Bland-Ward & Moore, 1995).

Advanced Applications

• IKK2 Inhibitors : Indazole compounds, including 3-Bromo-7-iodo-1H-indazole derivatives, have been identified as potent inhibitors of IKK2, which is crucial in the field of immunology and inflammatory diseases (Lin et al., 2008).

Material Science and Chemistry

• Bromination and Arylation Techniques : Studies have shown the use of 3-Bromo-7-iodo-1H-indazole in developing efficient bromination and arylation methods. This has applications in creating pharmaceutical intermediates and other organic compounds (Ying et al., 2022).

Mechanism of Action

While the specific mechanism of action for 3-Bromo-7-iodo-1H-indazole is not mentioned in the retrieved papers, indazole-containing compounds have been used in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors.

Safety and Hazards

When handling 3-Bromo-7-iodo-1H-indazole, it’s important to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools. It’s also advised to store it in a well-ventilated place and keep the container tightly closed.

Future Directions

Indazole derivatives have shown a broad variety of biological activities, making them an active area of research in medicinal chemistry. Future research may focus on developing novel synthetic methodologies and exploring the biological activities of various indazole derivatives.